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Compound of Interest

1,2-Dielaidoyl-3-stearoyl-rac-
Compound Name:
glycerol

Cat. No.: B039318

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic effects of triglycerides containing
elaidic acid versus those containing oleic acid. The information presented is based on
experimental data from in vitro and in vivo studies, offering insights into their distinct impacts on
lipid metabolism, inflammation, and insulin sensitivity.

Introduction

Elaidic acid and oleic acid are both 18-carbon monounsaturated fatty acids, but they differ in
their chemical structure. Elaidic acid is a trans isomer, commonly found in industrially produced
partially hydrogenated vegetable oils, while oleic acid is a cis isomer, naturally abundant in
foods like olive oil.[1] This seemingly subtle difference in their double bond configuration leads
to significant variations in their physical properties and, more importantly, their metabolic
consequences.[1][2] While oleic acid is generally associated with beneficial health effects, a
diet high in elaidic acid has been linked to adverse cardiovascular outcomes, including
elevated total and LDL cholesterol and decreased HDL cholesterol.[3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from various metabolic studies
comparing the effects of elaidic acid and oleic acid.
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Table 1: Effects on Gene Expression in Adipocytes and

Myotubes
Fold Change
Gene Cell Type Treatment Reference
vs. Control
o 3T3-L1 100 uM Oleic
Resistin ) ) 1 28% [4]
Adipocytes Acid (24h)
o 3T3-L1 100 pM Elaidic No significant
Resistin ) ] [4]
Adipocytes Acid (24h) change
_ _ 3T3-L1 100 pM Oleic
Adiponectin ] ] 1 25% [4]
Adipocytes Acid (24h)
] ] 3T3-L1 100 uM Elaidic No significant
Adiponectin ) ) [4]
Adipocytes Acid (24h) change
20-500 uM Oleic Dose-dependent
IL-6 C2C12 Myotubes ] ] [4]
Acid (24h) increase
20-500 uM No significant
IL-6 C2C12 Myotubes o ) [4]
Elaidic Acid (24h)  change
20-500 pM Increased
TNF-a C2C12 Myotubes o ) ) [4]
Elaidic Acid (24h)  expression
20-500 uM Oleic No significant
TNF-a C2C12 Myotubes ) [4]
Acid (24h) change
20-500 uM Reduced mRNA
IL-15 C2C12 Myotubes o ) [5]
Elaidic Acid (24h) levels
20-500 uM Oleic No significant
IL-15 C2C12 Myotubes [5]

Acid (24h)

change

Table 2: Effects on Lipid Profile in Mice
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R Treatment Value (Mean * % 9han9e VS. Reference
Group SD) Oleic Acid

Total Cholesterol  Control ~100 mg/dL - [6]
Oleic Acid ~125 mg/dL - [6]

Elaidic Acid ~175 mg/dL 1 40% [6]

Triglycerides Control ~75 mg/dL - [6]
Oleic Acid ~90 mg/dL - [6]

Elaidic Acid ~110 mg/dL 1 22% [6]

VLDL Control ~15 mg/dL - [6]
Oleic Acid ~18 mg/dL - [6]

Elaidic Acid ~22 mg/dL 1 22% [6]

LDL Control ~20 mg/dL - [6]
Oleic Acid ~30 mg/dL - [6]

Elaidic Acid ~60 mg/dL 1 100% [6]

HDL Control ~65 mg/dL - [6]
Oleic Acid ~75 mg/dL - [6]

Elaidic Acid ~90 mg/dL 1 20% [6]

Signaling Pathways

The differential metabolic effects of elaidic and oleic acid can be attributed to their distinct
impacts on key cellular signaling pathways.

Inflammatory Signaling

Elaidic acid has been shown to promote inflammation by activating the NF-kB and MAPK
signaling pathways.[7] In contrast, oleic acid has demonstrated anti-inflammatory properties by
inhibiting these same pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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